Cas no 2034608-26-7 (1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one
• CAS No: 2034608-26-7
• MF: C₁₅H₁₃ClFNOS
• MW: 309.78622508049
• CID: 5335682
• PubChem ID: 122161989
• Update Time: 2025-05-22

1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-2-(4-fluorophenyl)ethanone
• AKOS032461680
• 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one
• 2034608-26-7
• F6553-7023

• Inchi： 1S/C15H13ClFNOS/c16-14-8-11-9-18(6-5-13(11)20-14)15(19)7-10-1-3-12(17)4-2-10/h1-4,8H,5-7,9H2
• InChI Key： VNRVWNYOGXSGOO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C=C(Cl)SC=2CC1)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 309.0390411g/mol
• Monoisotopic Mass: 309.0390411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.3±45.0 °C(Predicted)
• pka: -0.93±0.20(Predicted)

Additional information on 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one

1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2034608-26-7, known as 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug discovery and material science.

The molecular structure of this compound is characterized by a thienopyridine ring system fused with a fluorophenyl group and a ketone functional group. The thieno[3,2-c]pyridine moiety is a heterocyclic aromatic system that contributes to the compound's stability and reactivity. The presence of the chlorine atom at the 2-position of the thienopyridine ring introduces electronic effects that can influence the compound's chemical reactivity and biological activity. Additionally, the 4-fluorophenyl group attached to the ethanone backbone introduces further electronic and steric effects, making this compound a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors and other enzyme-targeted therapeutic agents. The ability to modify the substituents on the thienopyridine and phenyl rings allows for fine-tuning of the compound's pharmacokinetic properties, such as solubility and bioavailability. This makes it an attractive candidate for drug design pipelines targeting diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has been particularly effective in constructing the carbon-heteroatom bonds within the molecule. For example, palladium-catalyzed cross-coupling reactions have been employed to attach the 4-fluorophenyl group to the thienopyridine core. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

The application of computational chemistry techniques has further advanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity patterns. These insights have been instrumental in predicting its behavior in various chemical environments and guiding experimental designs for further optimization.

From an environmental standpoint, this compound has been evaluated for its potential impact on ecosystems. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is a favorable trait for reducing its environmental footprint. However, further research is required to assess its long-term persistence in different environmental matrices.

In conclusion, 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-(4-fluorophenyl)ethan-1-one (CAS No. 2034608-26-7) represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features and tunable properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.